![molecular formula C19H22O5 B1661683 7-(3,4-Dihydroxyphenyl)-5-hydroxy-1-(4-hydroxyphenyl)heptan-3-one CAS No. 93559-25-2](/img/structure/B1661683.png)
7-(3,4-Dihydroxyphenyl)-5-hydroxy-1-(4-hydroxyphenyl)heptan-3-one
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Overview
Description
7-(3,4-dihydroxyphenyl)-5-hydroxy-1-(4-hydroxyphenyl)heptan-3-one is a diarylheptanoid.
This compound is a natural product found in Curcuma kwangsiensis and Alnus japonica with data available.
Scientific Research Applications
Presence in Natural Products : This compound is identified as a type of diarylheptanoid, a class of natural compounds. Diarylheptanoids have been isolated from various plants, such as Zingiber officinale (ginger) and Curcuma comosa, suggesting their widespread presence in nature (Kikuzaki, Kobayashi, & Nakatani, 1991).
Antioxidant Properties : Several studies have investigated the antioxidant properties of diarylheptanoids. For instance, research on wood bark-derived diarylheptanoids, including compounds structurally similar to 7-(3,4-Dihydroxyphenyl)-5-hydroxy-1-(4-hydroxyphenyl)heptan-3-one, revealed promising antioxidant potential, surpassing even well-known antioxidants like curcumin (Ponomarenko et al., 2014).
Hypolipidemic Action : Diarylheptanoids extracted from Curcuma xanthorrhiza demonstrated significant hypolipidemic action, inhibiting hepatic triglyceride secretion, which indicates potential for managing lipid disorders (Suksamrarn et al., 1994).
Neuroprotective Activity : The neuroprotective effects of diarylheptanoids against glutamate-induced oxidative stress in neuronal cells were observed in a study, highlighting potential applications in neurodegenerative disease management (Jirásek, Amslinger, & Heilmann, 2014).
Cytotoxic Activities : Diarylheptanoids from Juglans regia L. showed moderate cytotoxic activities against cancer cell lines, suggesting potential for cancer research (Jin et al., 2019).
Choleretic Activity : A study on Curcuma comosa isolated diarylheptanoids and found them to have choleretic activity, which could be relevant in the treatment of gallbladder diseases (Suksamrarn et al., 1997).
Anti-inflammatory Effects : Diarylheptanoids from Curcuma comosa exhibited anti-inflammatory properties by inhibiting nitric oxide production in macrophage cells, indicating potential therapeutic applications in inflammation-related disorders (Sornkaew et al., 2015).
properties
CAS RN |
93559-25-2 |
---|---|
Molecular Formula |
C19H22O5 |
Molecular Weight |
330.4 g/mol |
IUPAC Name |
7-(3,4-dihydroxyphenyl)-5-hydroxy-1-(4-hydroxyphenyl)heptan-3-one |
InChI |
InChI=1S/C19H22O5/c20-15-6-1-13(2-7-15)3-8-16(21)12-17(22)9-4-14-5-10-18(23)19(24)11-14/h1-2,5-7,10-11,17,20,22-24H,3-4,8-9,12H2 |
InChI Key |
OAGXTVOZBKKJKA-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CCC(=O)CC(CCC2=CC(=C(C=C2)O)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1CCC(=O)CC(CCC2=CC(=C(C=C2)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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